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Compound of Interest

Compound Name: 5-Amino-2-bromobenzonitrile

Cat. No.: B189585

This guide provides immediate, essential safety and logistical information for handling 5-
Amino-2-bromobenzonitrile (CAS No: 72115-09-4) in a laboratory setting. The following
procedures are designed for researchers, scientists, and drug development professionals to
ensure safe handling and disposal of this compound.

Chemical Identifier and Properties:

Property Value

CAS Number 72115-09-4[1][2]

Molecular Formula C7H5BrN2[1][2]

Molecular Weight 197.03 g/mol [1]

Appearance Pale-yellow to Yellow-brown Solid

Storage Refrigerator, in a dry, cool, and well-ventilated

place.[3]

Hazard Identification and Classification

5-Amino-2-bromobenzonitrile is classified as a hazardous substance. Key hazard statements
include:

e H302: Harmful if swallowed.[4]
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Signal Word: Warning

H332: Harmful if inhaled.[4]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory to prevent exposure.

PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber). Inspect

gloves before use.[3][5]

To prevent skin contact and

irritation.

Eye/Face Protection

Safety glasses with side-
shields or chemical goggles. A
face shield may be required for
splash hazards.[3][6]

To protect eyes from dust,

splashes, and irritation.

Skin and Body Protection

Laboratory coat. Additional
protective clothing may be
necessary based on the scale
of work to prevent skin

exposure.

To prevent contamination of

personal clothing and skin.

Respiratory Protection

Use in a well-ventilated area or
in a chemical fume hood.[3][5]
A NIOSH/MSHA or European
Standard EN 149 approved
respirator may be required if
dust is generated and

ventilation is inadequate.[3]

To prevent inhalation of

harmful dust or vapors.
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Operational Plan: Step-by-Step Handling Procedure

1.

Preparation and Engineering Controls:

Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[3]

Work in a well-ventilated area, preferably within a certified chemical fume hood, especially
when handling the solid form to avoid dust formation.[1][3]

Cover the work surface with absorbent, disposable bench paper.

. Weighing and Aliquoting:

Handle 5-Amino-2-bromobenzonitrile as a solid. Avoid creating dust.[1][3]

Use appropriate tools (e.g., spatula, weighing paper) to handle the solid.

If preparing solutions, add the solid to the solvent slowly.

. During Operation:

Avoid contact with skin, eyes, and clothing.[1][3]

Do not eat, drink, or smoke in the handling area.[3][5]

Keep the container tightly closed when not in use.[3][5]

. Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[3]

Clean the work area and decontaminate any equipment used.

Remove and wash contaminated clothing before reuse.[3]

Disposal Plan

1.

Waste Segregation and Collection:
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All solid waste contaminated with 5-Amino-2-bromobenzonitrile (e.g., weighing paper,
gloves, bench paper) must be collected in a designated, labeled hazardous waste container.

Unused or excess 5-Amino-2-bromobenzonitrile should be disposed of as hazardous
waste. Do not dispose of it in the regular trash.

Solutions containing 5-Amino-2-bromobenzonitrile should be collected in a separate,
labeled hazardous waste container for liquid chemical waste. Do not pour down the drain.[1]

. Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name: "5-Amino-2-bromobenzonitrile”.

. Storage of Waste:

Store hazardous waste containers in a designated, well-ventilated, and secure area, away
from incompatible materials.

. Final Disposal:

Dispose of the hazardous waste through your institution's Environmental Health and Safety
(EHS) office or a licensed hazardous waste disposal contractor.

Follow all local, regional, and national regulations for the disposal of chemical waste.[3]

Emergency Procedures
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Emergency Situation

Action

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes. If skin

irritation persists, seek medical attention.[3][5]

Eye Contact

Immediately rinse eyes cautiously with plenty of
water for at least 15 minutes. Remove contact
lenses, if present and easy to do. Continue
rinsing. If eye irritation persists, get medical

advice/attention.[3]

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Call a poison center or

doctor if you feel unwell.[3][5]

Ingestion

Rinse mouth with water. Do NOT induce
vomiting. Never give anything by mouth to an
unconscious person. Call a poison center or

doctor if you feel unwell.[1][3]

Spill

Evacuate the area. Wear appropriate PPE,
including respiratory protection. Avoid dust
formation. Sweep up the solid material and
place it in a suitable, closed container for
disposal.[1][3] Prevent the spill from entering
drains.[1]

Workflow for Safe Handling of 5-Amino-2-bromobenzonitrile
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Caption: Workflow for the safe handling of 5-Amino-2-bromobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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